Cas no 1805965-68-7 (Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate
• CAS No: 1805965-68-7
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4948727
• Update Time: 2025-07-21

Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate

• Inchi： 1S/C12H12F2N2O3/c1-2-18-11(17)9-4-8(19-12(13)14)3-7(5-15)10(9)6-16/h3-4,12H,2,5,15H2,1H3
• InChI Key： SIFFIVHYFGXCTB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C(C#N)=C(CN)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate (CAS No. 1805965-68-7)

Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate (CAS No. 1805965-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate core with cyano, aminomethyl, and difluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The compound's difluoromethoxy group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing molecules are increasingly explored for their ability to improve pharmacokinetic properties. Additionally, the cyano and aminomethyl groups offer reactive sites for further derivatization, enabling the development of targeted therapies for conditions such as inflammation and central nervous system disorders.

From a synthetic perspective, Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate is synthesized through multi-step organic reactions, often involving esterification, amination, and fluorination processes. Its purity and stability are critical for ensuring reproducibility in downstream applications, which is why analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control. The compound's CAS No. 1805965-68-7 serves as a unique identifier in chemical databases, facilitating its traceability in global supply chains.

In agrochemical research, this compound's difluoromethoxy moiety is valued for its potential to enhance pesticide efficacy while minimizing environmental impact. With growing concerns about sustainable agriculture, researchers are investigating how fluorinated agrochemicals can reduce application rates and resistance development in pests. This aligns with broader industry goals of developing greener chemistry solutions.

Given the increasing interest in structure-activity relationships (SAR), Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate is also studied for its electronic and steric effects on molecular interactions. Computational chemistry tools, such as molecular docking and QSAR modeling, are often used to predict its behavior in biological systems. These approaches are particularly relevant in the era of AI-driven drug discovery, where speed and accuracy in lead optimization are paramount.

For suppliers and manufacturers, ensuring the consistent production of CAS No. 1805965-68-7 requires adherence to stringent Good Manufacturing Practices (GMP). Regulatory compliance is essential, especially as global standards for chemical safety and traceability become more rigorous. The compound's niche applications also make it a subject of interest in custom synthesis and contract research collaborations.

In summary, Ethyl 3-aminomethyl-2-cyano-5-(difluoromethoxy)benzoate represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its structural complexity and functional diversity position it as a valuable tool for researchers addressing some of today's most pressing challenges in health and agriculture.